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Compound of Interest

Compound Name: Vanilol

CAS No.: 78100-57-9

Cat. No.: B1217521

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

a comprehensive understanding of safety protocols for handling chemicals is paramount. This

document provides essential, immediate safety and logistical information for handling Valinol, a

chiral amino alcohol derived from the amino acid valine.[1] It is crucial to note that "Vanilol" is
likely a misspelling of "Valinol," as safety and chemical data sheets are available for the latter.

Valinol is primarily available as S-isomer (L-Valinol) and is used in the synthesis of chiral

intermediates and pharmaceuticals.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Valinol. Proper PPE is the first line of defense against potential exposure and is

critical for ensuring personal safety in the laboratory.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles / Face Shield

Use splash goggles or a face

shield to protect against

splashes.[3] Eye protection is

mandatory as Valinol can

cause serious eye irritation.[4]

Hand Protection Chemical-Resistant Gloves

Wear powder-free nitrile or

neoprene gloves.[5] Always

inspect gloves before use and

remove them correctly to avoid

skin contact.[6]

Body Protection Laboratory Coat / Gown

A disposable gown is

preferred, but a clean lab coat

is acceptable for non-

hazardous compounding.[5]

For handling larger quantities

or in situations with a higher

risk of splashing, a full suit may

be necessary.[3]

Respiratory Protection
Dust Respirator / NIOSH-

approved Mask

A dust respirator should be

used to avoid inhalation of the

product, especially if it is in a

solid or powder form.[3] For

vapors or when ventilation is

inadequate, a fit-tested N95 or

N100 NIOSH-approved mask

is recommended.[5] In case of

fire, firefighters should use a

self-contained breathing

apparatus (SCBA).[3]

Foot Protection Closed-Toe Shoes

Non-slip shoes are

recommended to prevent

accidents in the laboratory.[7]
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Valinol and ensuring a

safe laboratory environment.

Operational Plan: Step-by-Step Handling
Engineering Controls: Always handle Valinol in a well-ventilated area. Use process

enclosures or local exhaust ventilation to keep airborne levels below exposure limits.[3]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources as it is a combustible liquid.[8][9] No smoking should be permitted in the handling

area.[3]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking,

smoking, or using the lavatory.[3][8]

Avoid Contact and Inhalation: Do not breathe mist or vapor.[3] Avoid contact with skin and

eyes.

Safe Handling Practices: Use spark-proof tools and take precautionary measures against

static discharges.[8]

Storage Plan
Container: Keep the container tightly closed.[3][8]

Environment: Store in a dry, cool, and well-ventilated place.[3][8]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides.[8][9]

Special Conditions: For air-sensitive variants, store under a dry inert gas.[10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure to Valinol.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

[4]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing and wash it before reuse. Consult a

physician.[3][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing. Get medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water

afterwards. Consult a physician.[3][4]

Disposal Plan
Proper disposal of Valinol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Product Disposal: Dispose of contents and container to an approved waste disposal plant.[4]

[8] Do not let the product enter drains.

Container Disposal: Contaminated packaging should be disposed of in the same manner as

the product.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Valinol in a laboratory

setting.
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Valinol Handling Workflow
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Caption: A workflow diagram outlining the key steps for the safe handling of Valinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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